Cas no 2138404-09-6 (5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine
• CAS No: 2138404-09-6
• MF: C₆H₉BrN₄O
• MW: 233.065859556198
• CID: 6594881
• PubChem ID: 165481762
• Update Time: 2025-10-31

5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine
• EN300-1109062
• 2138404-09-6

• Inchi： 1S/C6H9BrN4O/c7-5-9-6(8)10-11(5)4-1-2-12-3-4/h4H,1-3H2,(H2,8,10)
• InChI Key： NKKZGVPWOOIPBT-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1COCC1

Computed Properties

• Exact Mass: 231.99597g/mol
• Monoisotopic Mass: 231.99597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138404-09-6)

5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138404-09-6) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of a bromo substituent and an oxolane ring further enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery and development.

The nomenclature of this compound provides valuable insights into its chemical structure. The term "5-bromo" indicates the presence of a bromine atom at the fifth position of the triazole ring, while "1-(oxolan-3-yl)" signifies an oxolane ring attached to the first carbon of the triazole moiety. Finally, "1H-1,2,4-triazol-3-amine" specifies the triazole core with an amine group at the third position. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in chemical communication.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine as a scaffold for developing novel therapeutic agents. The combination of a bromo substituent and an oxolane ring introduces unique electronic and steric properties that can modulate binding interactions with biological targets. Studies have demonstrated that such structural motifs are frequently encountered in bioactive molecules, particularly in inhibitors of enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The triazole ring is a well-known pharmacophore in medicinal chemistry, with several FDA-approved drugs featuring this structural unit. For instance, compounds like fluconazole and voriconazole are widely used antifungal agents that rely on the triazole scaffold for their efficacy. The introduction of a bromo group can enhance binding affinity through halogen bonding interactions, which are increasingly recognized as important non-covalent interactions in drug design.

The oxolane ring in 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine adds an additional layer of complexity to its molecular architecture. Oxolane derivatives are known for their ability to mimic carbohydrate structures, which can be exploited in designing carbohydrate-based drugs. This feature makes the compound particularly interesting for developing inhibitors targeting enzymes that require carbohydrate substrates for their function. Such enzymes are often involved in metabolic pathways relevant to diseases like diabetes and cancer.

Recent experimental studies have begun to explore the biological activity of 5-bromo-1-(oxolan-3-yl)-1H-1,2,4-triazol-3-amine. Initial screening assays have shown promising results in inhibiting certain kinases and proteases associated with cancer progression. The bromo substituent appears to play a crucial role in modulating enzyme activity by facilitating optimal binding orientation within the active site. Additionally, the oxolane ring contributes to steric hindrance that can selectively target specific enzyme variants while minimizing off-target effects.

In conclusion, 5-bromo - 1 - (oxolan - 3 - yl) - 1H - 1 , 2 , 4 - triazol - 3 - amine (CAS No . 2138404 - 09 - 6 ) represents a structurally fascinating compound with significant potential in medicinal chemistry . Its unique combination of pharmacophoric elements , including a bromo substituent and an oxolane ring , positions it as a valuable scaffold for developing novel therapeutic agents . Further research is warranted to fully elucidate its biological activities and explore its potential applications in drug discovery .